Cas no 1261496-08-5 (6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester)
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester
-
- Inchi: 1S/C15H10F4O2/c1-21-14(20)10-4-7-13(16)12(8-10)9-2-5-11(6-3-9)15(17,18)19/h2-8H,1H3
- InChI Key: IBFWBLFALQHILQ-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)OC)C=C1C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 361
- XLogP3: 4.4
- Topological Polar Surface Area: 26.3
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011009269-250mg |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester |
1261496-08-5 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A011009269-500mg |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester |
1261496-08-5 | 97% | 500mg |
$839.45 | 2023-09-03 | |
| Alichem | A011009269-1g |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester |
1261496-08-5 | 97% | 1g |
$1445.30 | 2023-09-03 |
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester
Introduction to 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261496-08-5)
6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester, identified by the CAS number 1261496-08-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivative family, characterized by its unique structural and electronic properties, which make it a valuable intermediate in synthetic chemistry. The presence of both a fluoro substituent and a trifluoromethyl group on the biphenyl core imparts distinct reactivity and stability, making it a versatile building block for further functionalization.
The fluoro and trifluoromethyl groups are particularly noteworthy due to their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In drug design, these substituents are often employed to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. The methyl ester moiety at the carboxylic acid position further extends the compound's utility as a precursor in the synthesis of more complex molecules, including potential drug candidates and agrochemicals.
Recent advancements in medicinal chemistry have highlighted the importance of biphenyl derivatives in developing novel therapeutic agents. The structural motif of biphenyl is frequently found in bioactive compounds, exhibiting properties such as receptor binding affinity and metabolic resilience. The introduction of fluorine atoms into aromatic rings has been particularly effective in optimizing drug-like characteristics. For instance, studies have demonstrated that fluorine substitution can lead to increased bioavailability and reduced susceptibility to enzymatic degradation.
The trifluoromethyl group, while more electron-withdrawing than a single fluorine atom, contributes additional benefits in terms of lipophilicity and metabolic stability. This group is commonly incorporated into pharmaceuticals to enhance their pharmacokinetic profiles. In particular, trifluoromethyl-substituted compounds have shown promise in treating a variety of diseases, including oncological disorders, infectious diseases, and neurological conditions. The combination of both fluoro and trifluoromethyl groups in 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester suggests a high potential for developing next-generation therapeutics.
From a synthetic perspective, 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester serves as an excellent starting material for constructing more elaborate molecular architectures. The carboxylic acid methyl ester functionality provides a convenient handle for further derivatization via ester hydrolysis or transesterification reactions. Additionally, the biphenyl core can undergo various transformations, such as cross-coupling reactions or halogenation, allowing chemists to explore diverse chemical space.
In academic research, this compound has been utilized in studies aimed at understanding structure-activity relationships (SAR) within the biphenyl scaffold. By varying substituents at different positions on the biphenyl ring, researchers can gain insights into how electronic and steric factors influence biological activity. Such investigations are crucial for rational drug design, enabling the optimization of lead compounds into effective therapeutic agents.
The agrochemical industry has also shown interest in biphenyl derivatives due to their potential as intermediates in pesticide and herbicide development. The unique properties conferred by fluorine and trifluoromethyl groups make these compounds attractive candidates for enhancing crop protection agents. For example, modifications to improve environmental persistence or target specificity can be achieved through strategic functionalization of the biphenyl core.
Recent publications have explored the applications of 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester in catalytic processes and material science. Its ability to participate in transition metal-catalyzed reactions has opened up new avenues for constructing complex organic molecules with precision. Furthermore, its stability under various reaction conditions makes it a reliable reagent in multi-step synthetic protocols.
The commercial availability of this compound underscores its significance in industrial applications. Suppliers specializing in fine chemicals offer high-purity forms suitable for research and development purposes. As demand for specialized intermediates grows, compounds like 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester are expected to play an increasingly pivotal role in advancing chemical innovation across multiple sectors.
In conclusion, 6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester (CAS No. 1261496-08-5) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials science. Its unique structural features—particularly the presence of both fluoro and trifluoromethyl substituents—enhance its reactivity and stability while providing opportunities for further functionalization. As research continues to uncover new applications for biphenyl derivatives, this compound is poised to remain a cornerstone of synthetic chemistry efforts worldwide.
1261496-08-5 (6-Fluoro-4'-(trifluoromethyl)biphenyl-3-carboxylic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)